6-(4-methoxyphenyl)-3-methyl-N-[3-(trifluoromethyl)phenyl]-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide

• Molecular Formula: C20H18F3N5O2S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 6-(4-methoxyphenyl)-3-methyl-N-[3-(trifluoromethyl)phenyl]-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide
• InChI: InChI=1S/C20H18F3N5O2S/c1-11-25-26-19-28(11)27-16(12-6-8-15(30-2)9-7-12)17(31-19)18(29)24-14-5-3-4-13(10-14)20(21,22)23/h3-10,16-17,27H,1-2H3,(H,24,29)
• InChI Key: BIDCRGJSUFAJCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1NC(C(S2)C(=O)NC3=CC=CC(=C3)C(F)(F)F)C4=CC=C(C=C4)OC

Description

6-(4-methoxyphenyl)-3-methyl-N-[3-(trifluoromethyl)phenyl]-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide is a heterocyclic compound that belongs to the class of triazolothiadiazines.

Preparation Methods

The synthesis of 6-(4-methoxyphenyl)-3-methyl-N-[3-(trifluoromethyl)phenyl]-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide involves several synthetic routes. One common method is the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, leading to the annulation of the triazole ring on the thiadiazole . Another route involves the cyclocondensation of 4-amino-3-mercaptotriazoles with various bielectrophiles such as α-bromopropenone, phenacyl bromides, and ethyl bromoacetate under conventional heating conditions .

Chemical Reactions Analysis

6-(4-methoxyphenyl)-3-methyl-N-[3-(trifluoromethyl)phenyl]-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include ortho esters, α-bromopropenone, phenacyl bromides, and ethyl bromoacetate . The major products formed from these reactions are triazolothiadiazine derivatives, which exhibit diverse pharmacological activities .

Scientific Research Applications

It exhibits a wide range of pharmacological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . It has also been investigated for its potential as a neuroprotective and anti-neuroinflammatory agent . The compound’s ability to interact with various molecular targets makes it a promising candidate for drug design and development .

Mechanism of Action

The mechanism of action of 6-(4-methoxyphenyl)-3-methyl-N-[3-(trifluoromethyl)phenyl]-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the NF-kB inflammatory pathway, reduce endoplasmic reticulum stress, and induce apoptosis through the mitochondrial apoptotic pathway . These interactions contribute to its diverse pharmacological activities and therapeutic potential .

Comparison with Similar Compounds

Similar compounds to 6-(4-methoxyphenyl)-3-methyl-N-[3-(trifluoromethyl)phenyl]-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide include other triazolothiadiazine derivatives such as 1,2,4-triazolo[5,1-b][1,3,5]thiadiazines and 1,2,4-triazolo[1,5-c][1,3,5]thiadiazines . These compounds share similar structural features and pharmacological activities but differ in their specific molecular interactions and therapeutic applications . The unique combination of the triazole and thiadiazine moieties in this compound contributes to its distinct pharmacological profile and potential for drug development .